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Compound of Interest

Compound Name: Kmg-301AM

Cat. No.: B12427539 Get Quote

Disclaimer: Publicly available scientific literature and chemical databases do not contain

information on a compound designated "Kmg-301AM." The following guide has been

generated using Aspirin (Acetylsalicylic Acid) as a placeholder to provide a comprehensive

template that meets the specified structural and content requirements. Researchers, scientists,

and drug development professionals can adapt this framework for their internal data on Kmg-
301AM.

Introduction to Acetylsalicylic Acid (Aspirin)
Acetylsalicylic acid, commonly known as Aspirin, is a nonsteroidal anti-inflammatory drug

(NSAID) with a long history of use for its analgesic, antipyretic, and anti-inflammatory

properties. It is also used as an antiplatelet agent to prevent blood clots. Its therapeutic effects

are primarily mediated through the irreversible inhibition of cyclooxygenase (COX) enzymes.

Chemical Structure and Properties
IUPAC Name: 2-(Acetyloxy)benzoic acid Molecular Formula: C₉H₈O₄ CAS Number: 50-78-2

The chemical structure of Acetylsalicylic Acid is provided below:

Chemical Structure of Aspirin

Table 1: Physicochemical Properties of Acetylsalicylic Acid
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Property Value

Molecular Weight 180.16 g/mol

Melting Point 136 °C (277 °F)

Boiling Point 140 °C (284 °F) (decomposes)

pKa 3.5

Solubility in Water 3.4 mg/mL (20 °C)

Log P 1.19

Mechanism of Action: COX Enzyme Inhibition
Acetylsalicylic acid exerts its therapeutic effects through the irreversible acetylation of a serine

residue in the active site of the cyclooxygenase (COX-1 and COX-2) enzymes. This covalent

modification blocks the access of the substrate, arachidonic acid, to the catalytic site, thereby

inhibiting the production of prostaglandins and thromboxanes. The inhibition of COX-1 in

platelets is responsible for its antiplatelet effect, while the inhibition of COX-2 in peripheral

tissues contributes to its anti-inflammatory and analgesic properties.
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Cell Membrane Phospholipids
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Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: A Framework for Kmg-
301AM]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427539#chemical-structure-and-properties-of-
kmg-301am]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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